Cas no 1704064-37-8 (4-(5-Iodo-3-methylpyridin-2-yl)morpholine)

4-(5-Iodo-3-methylpyridin-2-yl)morpholine is a heterocyclic compound featuring a pyridine core substituted with an iodine atom at the 5-position, a methyl group at the 3-position, and a morpholine moiety at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules requiring halogenated pyridine derivatives. The iodine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling versatile functionalization. The morpholine group contributes to solubility and stability, facilitating further modifications. Its well-defined reactivity profile and synthetic utility make it a preferred choice for researchers developing bioactive compounds or advanced materials.

4-(5-Iodo-3-methylpyridin-2-yl)morpholine structure

1704064-37-8 structure

Product Name:4-(5-Iodo-3-methylpyridin-2-yl)morpholine

CAS No:1704064-37-8

MF:C₁₀H₁₃IN₂O

MW:304.127494573593

MDL:MFCD28400185

CID:4703245

Update Time:2025-05-23

4-(5-Iodo-3-methylpyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

- 4-(5-iodo-3-methylpyridin-2-yl)morpholine
- FCH3790632
- AM87761
- 4-(5-Iodo-3-methylpyridin-2-yl)morpholine
- MDL： MFCD28400185
- Inchi： 1S/C10H13IN2O/c1-8-6-9(11)7-12-10(8)13-2-4-14-5-3-13/h6-7H,2-5H2,1H3
- InChI Key： KOXPSUFTAKJXJZ-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(C)=C1)N1CCOCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 185
Topological Polar Surface Area: 25.4

4-(5-Iodo-3-methylpyridin-2-yl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	149758-1g	4-(5-Iodo-3-methylpyridin-2-yl)morpholine, 95%	1704064-37-8	95%	1g	$234.00	2023-09-07
Matrix Scientific	149758-5g	4-(5-Iodo-3-methylpyridin-2-yl)morpholine, 95%	1704064-37-8	95%	5g	$722.00	2023-09-07

4-(5-Iodo-3-methylpyridin-2-yl)morpholine Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 4-(5-Iodo-3-methylpyridin-2-yl)morpholine

Comprehensive Overview of 4-(5-Iodo-3-methylpyridin-2-yl)morpholine (CAS No. 1704064-37-8): Properties, Applications, and Research Insights

4-(5-Iodo-3-methylpyridin-2-yl)morpholine (CAS No. 1704064-37-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyridine core with a morpholine moiety, enhanced by an iodo substituent, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₁₀H₁₃IN₂O, reflects a balanced hydrophobicity and reactivity, ideal for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination.

In recent years, the demand for iodinated pyridine derivatives has surged, driven by their role in PET imaging probes and targeted cancer therapies. Researchers frequently search for "synthesis of 5-iodo-3-methylpyridine derivatives" or "morpholine-containing bioactive compounds," highlighting the compound's relevance in medicinal chemistry. The iodine atom in 4-(5-Iodo-3-methylpyridin-2-yl)morpholine facilitates radio-labeling, a critical feature for developing diagnostic agents in oncology and neurology.

From a synthetic perspective, this compound serves as a key building block for kinase inhibitors and GPCR modulators, aligning with trends in personalized medicine. Its morpholine ring improves solubility and bioavailability, addressing common challenges in drug formulation. Queries such as "role of morpholine in drug design" or "iodopyridine cross-coupling applications" underscore its interdisciplinary utility. Computational studies also leverage its structure for molecular docking simulations, exploring interactions with proteins like PI3K or mTOR.

Environmental and regulatory considerations further elevate interest in 4-(5-Iodo-3-methylpyridin-2-yl)morpholine. With the rise of green chemistry, researchers explore solvent-free synthesis or catalytic methods to minimize waste. The compound's stability under physiological conditions makes it a candidate for sustainable pharmaceutical manufacturing, a topic frequently debated in industry forums.

In agrochemicals, derivatives of this compound exhibit potential as plant growth regulators or pest control agents. Its halogenated pyridine scaffold is pivotal in designing next-generation herbicides with lower ecotoxicity. Searches for "iodo-substituted pyridine herbicides" or "morpholine agrochemicals" reflect growing agricultural applications.

Analytical characterization of CAS No. 1704064-37-8 typically involves NMR, HPLC-MS, and X-ray crystallography, ensuring purity for high-value applications. The compound's melting point (∼120–125°C) and logP (∼2.1) are critical parameters for formulation scientists, often queried in databases like PubChem or Reaxys.

Future directions include exploring its photophysical properties for OLED materials or metal-organic frameworks (MOFs). As AI-driven drug discovery accelerates, 4-(5-Iodo-3-methylpyridin-2-yl)morpholine may emerge as a scaffold for machine learning-based molecular optimization, bridging gaps between virtual screening and wet-lab validation.